N-benzo[e][1,3]benzothiazol-2-yl-4-methoxybenzamide

• IUPAC Name: N-benzo[e][1,3]benzothiazol-2-yl-4-methoxybenzamide
• InChI: InChI=1S/C19H14N2O2S/c1-23-14-9-6-13(7-10-14)18(22)21-19-20-17-15-5-3-2-4-12(15)8-11-16(17)24-19/h2-11H,1H3,(H,20,21,22)
• InChI Key: LGFROTWCOXJACX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)C=CC4=CC=CC=C43
• Molecular Formula: C19H14N2O2S
• Molecular Weight: 334.4 g/mol

Description

“N-benzo[e][1,3]benzothiazol-2-yl-4-methoxybenzamide” is a chemical compound with the molecular formula C15H12N2O2S. It is a benzothiazole derivative.

Synthesis Analysis

The synthesis of N-substituted and N,N-disubstituted benzothiazole (BT) sulfonamides, which are similar to the compound , has been reported. The approach starts from simple commercially available building blocks (benzo[d]thiazole-2-thiol and primary and secondary amines) that are connected via a S oxidation/S-N coupling approach, a S-N coupling/S-oxidation sequence, or via a S-oxidation/S-F bond formation/SuFEx approach.

Molecular Structure Analysis

The molecular structure of “N-benzo[e][1,3]benzothiazol-2-yl-4-methoxybenzamide” can be represented by the canonical SMILES string: COC1=CC=C(C=C1)C(=O)NC2=NC3=CC=CC=C3S2. The exact mass of the molecule is 284.06194880 g/mol.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-benzo[e][1,3]benzothiazol-2-yl-4-methoxybenzamide” include a molecular weight of 284.3 g/mol, an XLogP3-AA of 3.5, a hydrogen bond donor count of 1, a hydrogen bond acceptor count of 4, a rotatable bond count of 3, an exact mass of 284.06194880 g/mol, a monoisotopic mass of 284.06194880 g/mol, a topological polar surface area of 79.5 Ų, a heavy atom count of 20, and a formal charge of 0.

Scientific Research Applications

Antitumor and Cytotoxic Activity

Thiazoles have been investigated for their potential as antitumor and cytotoxic agents. Researchers synthesized a series of [6-(4-bromophenyl)imidazo[2,1-b]thiazol-3-yl]acetic acid arylidenehydrazides and evaluated their cytotoxicity on three human tumor cell lines. .

Medicinal Chemistry and Drug Development

Thiazoles serve as scaffolds for designing novel drug molecules with reduced side effects. Scientists have explored thiazole derivatives as antioxidants, analgesics, anti-inflammatory agents, antimicrobials, antifungals, antivirals, diuretics, anticonvulsants, and neuroprotective drugs. .

Antimicrobial and Antifungal Properties

Thiazoles, including derivatives of this compound, exhibit antimicrobial and antifungal activities. For instance, sulfathiazole (an antimicrobial drug) and Abafungin (an antifungal drug) contain thiazole moieties. .

Antiretroviral Activity

Ritonavir, an antiretroviral drug used in HIV treatment, contains a thiazole ring. Thiazoles have shown promise in inhibiting viral enzymes and preventing viral replication. .

Biocides and Fungicides

Thiazoles contribute to the development of biocides and fungicides. Their antimicrobial properties make them valuable in agriculture and pest control. .

Vitamin B1 (Thiamine) Analog

Interestingly, the thiazole ring naturally occurs in Vitamin B1 (thiamine). Thiamine plays a crucial role in energy metabolism and nervous system function. .

Future Directions

Benzothiazole derivatives have shown potential in various fields, particularly in medicinal chemistry due to their broad spectrum of biological activities. Future research could focus on exploring the therapeutic potential of “N-benzo[e][1,3]benzothiazol-2-yl-4-methoxybenzamide” and similar compounds, as well as developing more efficient synthesis methods.